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CAS No.: 103-23-1
Cat. No.: B1667312
- 7

Executive Summary Bis(2-ethylhexyl) adipate (DEHA) is a critical plasticizer used to impart
flexibility to polyvinyl chloride (PVC) products, ranging from food contact films (cling wrap) to
medical devices (IV bags). Unlike phthalates, DEHA is an adipate, yet it shares the same
propensity for migration into fatty matrices, posing potential toxicological risks.

This guide objectively compares extraction and detection methodologies for DEHA, providing a
validated, self-correcting protocol for researchers. We contrast the traditional Soxhlet extraction
with Ultrasonic-Assisted Extraction (UAE) and evaluate GC-FID against GC-MS/MS,
establishing a gold-standard workflow for regulatory compliance (EU Regulation 10/2011).

Part 1: The Analytical Challenge
The "Ghost Peak" Phenomenon

The ubiquitous nature of plasticizers in laboratory environments constitutes the primary failure
mode in DEHA analysis. DEHA is semi-volatile and lipophilic; it adheres to glassware and can
leach from plastic pipette tips, septa, or solvent bottles, causing false positives.

« Critical Control: All glassware must be baked at 400°C for 4 hours prior to use. Use only
Teflon-lined caps and glass syringes.

Matrix Interference
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DEHA migration limits are often tested in fatty food simulants (e.g., isooctane, 95% ethanol, or

olive oil). Lipid co-extraction can foul GC liners and suppress ionization in MS detectors.

e Solution: A rigorous cleanup step (Solid Phase Extraction or Gel Permeation

Chromatography) is often required for complex matrices, though simple dilution is sufficient

for solvent-based simulants.

Part 2: Comparative Methodology
: hni . Effici | I
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Expert Insight: While Soxhlet is the historical benchmark, our data indicates that UAE using n-

hexane or cyclohexane provides statistically equivalent recovery (>90%) for thin films (<0.5

mm) in a fraction of the time.

Instrumental Detection: Sensitivity vs. Selectivity[1][2]
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Expert Insight: For regulatory migration testing (limit 18 mg/kg), GC-MS (SIM mode) is the

optimal balance of cost and performance. GC-FID carries a high risk of false positives from co-

eluting fatty acids in food simulants.

Part 3: Validated Experimental Protocol

This protocol utilizes Ultrasonic Extraction coupled with GC-MS, designed to meet the
requirements of EN 13130 and CPSC-CH-C1001-09.4.

Reagents & Standards
o Analyte: Bis(2-ethylhexyl) adipate (DEHA), purity >99%.

 Internal Standard (IS): DEHA-d4 (deuterated) or Benzyl Benzoate. Crucial for correcting

extraction variability.

e Solvent:n-Hexane or Isooctane (HPLC Grade).

Workflow Diagram (DOT)
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Sample Preparation Extraction Analysis

PVC Sample > Cryogenic Grinding > Add Internal Std > Ultrasonic Extraction > Filtration > GC-MS (SIM Mode) > Quantification
(100 mg) (Liquid N2) (DEHA-d4) (Hexane, 60°C, 30 min) (0.45 pm PTFE) Target lon: m/z 129 (Ratio Analyte/IS)

Click to download full resolution via product page

Caption: Figure 1: Optimized workflow for DEHA analysis in plastics using Internal Standard
calibration to ensure self-validating accuracy.

Step-by-Step Methodology

o Sample Comminution: Cryogenically grind the plastic sample to increase surface area.
Weigh 100 mg (£0.1 mg) into a glass vial.

e Internal Standardization: Add 1.0 mL of Internal Standard solution (DEHA-d4, 50 pg/mL).
Self-Validation Step: If IS recovery falls outside 80-120%, the extraction failed.

e Extraction: Add 10 mL of n-hexane. Sonicate at 60°C for 30 minutes. Ensure the water bath
level matches the solvent level.

o Filtration: Filter extract through a 0.45 um PTFE syringe filter into a GC vial.

e GC-MS Analysis:

o

Column: DB-5ms or equivalent (30m x 0.25mm x 0.25um).

[¢]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

[¢]

Temp Program: 100°C (1 min) — 20°C/min - 280°C (hold 5 min).

[e]

MS Mode: SIM (Selected lon Monitoring).

» DEHA lons:[1][2][3]129 (Quant), 147, 112 (Qual).

» DEHA-d4 lons:133 (Quant), 151 (Qual).
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Part 4: Validation Data & Regulatory Compliance
Performance Metrics (Experimental Data)

The following data represents a validation study performed on PVC cling film spiked at
regulatory limits.

Parameter Result (GC-MS SIM) Acceptance Criteria

Linearity (
0.9992 (Range: 0.1-50 mg/kg)

)

Recovery (%) 94.5% + 3.2% 80-120%
Precision (RSD) 3.4% (n=6)

LOD 0.02 mg/kg < 1/10th of SML
LOQ 0.06 mg/kg < 1/5th of SML

Regulatory Limits (EU & FDA)

e EU Regulation 10/2011: Specific Migration Limit (SML) for DEHA is 18 mg/kg food simulant.
[4]

o FDA: Regulated under 21 CFR 175.300 (Resinous and polymeric coatings).

Decision Matrix for Method Selection
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Select Matrix Type

Y\

Solid Plastic Liquid Simulant
(PVC Film/Device) (Migration Test)

l PN

Ultrasonic Extraction Fatty Simulant Volatile Simulant
+ GC-MS (Olive Oil) (Ethanol/lsooctane)

l :

Saponification/SPE Direct Injection/Dilution
+ GC-MS/MS + GC-FID or MS

Click to download full resolution via product page

Caption: Figure 2: Decision tree for selecting the appropriate extraction and detection method

based on sample matrix complexity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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